Cas no 103683-19-8 (1-Octadecanaminium,N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyl-, inner salt)
103683-19-8 structure
Product Name:1-Octadecanaminium,N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyl-, inner salt
CAS No:103683-19-8
MF:C27H56N2O4S
MW:504.809547424316
CID:125782
PubChem ID:2724494
Update Time:2025-04-18
1-Octadecanaminium,N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyl-, inner salt Chemical and Physical Properties
Names and Identifiers
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- 1-Octadecanaminium,N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyl-, inner salt
- AMMONIUM SULFOBETAINE-2, TECH., 90
- Ammonium sulfobetaine-2,tech.
- AMMONIUM SULFOBETAINE-2.,90
- Ammoniumsulairetaine-2tech.
- AMMONIUM SULFOBETAINE-2., 90
- Ammoniumsulairetaine-2tech.90%
- Ammonium sulfobetaine-2,90%,tech.
- Ammonium sulfobetaine-2, tech., 90%
- Ammonium sulfobetaine-2, 2.5% solution in water
- AKOS015903921
- 3-[acetyl-[2-[dimethyl(octadecyl)azaniumyl]ethyl]amino]propane-1-sulfonate
- Ammonium sulfobetaine-2,tech.,90
- 103683-19-8
-
- Inchi: 1S/C27H56N2O4S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-29(3,4)25-23-28(27(2)30)22-21-26-34(31,32)33/h5-26H2,1-4H3
- InChI Key: RHUVRHBLSZCMHE-UHFFFAOYSA-N
- SMILES: S(CCCN(C(C)=O)CC[N+](C)(C)CCCCCCCCCCCCCCCCCC)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 504.39600
- Monoisotopic Mass: 504.396
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 23
- Complexity: 575
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.9A^2
- XLogP3: 7.8
Experimental Properties
- Color/Form: Not available
- PSA: 85.89000
- LogP: 7.18890
- Solubility: Not available
1-Octadecanaminium,N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyl-, inner salt Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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